JWH 081 N-pentanoic acid metabolite-d5
Overview
Description
JWH 081 N-pentanoic acid metabolite-d5 contains five deuterium atoms at the 2, 4, 5, 6, and 7 positions. It is intended for use as an internal standard for the quantification of JWH 081 N-pentanoic acid metabolite by GC- or LC-MS. JWH 081 is a cannabimimetic indole related to JWH 015 and JWH 018 that shows preference for the central cannabinoid (CB1) receptor (Ki = 1.2 nM) over the peripheral cannabinoid (CB2) receptor (Ki = 12.4 nM). JWH 081 N-pentanoic acid metabolite is an expected metabolite of JWH 081 that would be detectable both in serum and in urine. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic purposes.
Scientific Research Applications
Pharmacokinetic Properties : A study by Toennes et al. (2017) focused on the pharmacokinetic properties of the synthetic cannabinoid JWH-018 and its metabolites. They found that the maximum concentration of JWH-018 reached 2.9–9.9 ng/ml after inhalation and decreased over time. The pentanoic acid metabolite's concentration was slightly higher than other metabolites, indicating its significance in pharmacokinetic studies.
Doping Control in Equine Sport : Research by You et al. (2018) developed a doping control method to confirm the presence of JWH-250 metabolites, including JWH-250 N-pentanoic acid, in equine urine. This indicates the application of JWH 081 N-pentanoic acid metabolite-d5 in sports doping control.
Metabolites in Urine Analysis : Another study by Toennes et al. (2018) on the excretion of metabolites of JWH-018 in urine after controlled inhalation found that the JWH-018 pentanoic acid metabolite was a predominant metabolite and was detectable up to four weeks after ingestion.
Forensic Science Applications : Emerson et al. (2013) developed a gas chromatography-mass spectrometry method for detecting 'K2' metabolites in urine, including N-pentanoic acid derivatives, highlighting its use in forensic investigations. Link to study.
Detection in Biological Specimens : Davies et al. (2016) explored the prevalence of synthetic cannabinoid metabolites in suspects of impaired driving, including the detection of JWH-018 pentanoic acid. This underscores the application in forensic toxicology. Study link.
properties
Molecular Formula |
C25H18D5NO4 |
|---|---|
Molecular Weight |
406.5 |
InChI |
InChI=1S/C25H23NO4/c1-30-23-14-13-20(17-8-2-3-10-19(17)23)25(29)21-16-26(15-7-6-12-24(27)28)22-11-5-4-9-18(21)22/h2-5,8-11,13-14,16H,6-7,12,15H2,1H3,(H,27,28)/i4D,5D,9D,11D,16D |
InChI Key |
WPMGCTPEKHVDAS-JDZKJDKDSA-N |
SMILES |
O=C(C1=C(C=CC=C2)C2=C(OC)C=C1)C3=C([2H])N(CCCCC(O)=O)C4=C3C([2H])=C([2H])C([2H])=C4[2H] |
synonyms |
5-(3-(4-methoxy-1-naphthoyl)-1H-indol-1-yl-2,4,5,6,7-d5)-pentanoic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
